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Compound of Interest

Compound Name: Flamprop-m-methyl

Cat. No.: B1241716 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Flamprop-m-methyl, a
selective herbicide primarily used for the post-emergence control of wild oats (Avena spp.) in

cereal crops. This document details its mechanism of action, efficacy data, and standardized

protocols for experimental research.

Mechanism of Action
Flamprop-m-methyl is a systemic herbicide absorbed by the leaves of the target weed. In the

plant, it is hydrolyzed to its biologically active form, flamprop acid. The primary mode of action

of flamprop acid is the disruption of mitosis (cell division) in susceptible grass species. It

specifically interferes with the normal formation and function of microtubules, which are

essential components of the mitotic spindle and the phragmoplast. This disruption leads to the

inhibition of cell elongation and division, ultimately causing the cessation of growth and death

of the weed.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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